Nardosinonediol

• Molecular Formula: C15H24O3
• Molecular Weight: 252.35 g/mol
• InChI: InChI=1S/C15H24O3/c1-9-6-5-7-10-11(16)8-12(17)13(14(2,3)18)15(9,10)4/h7,9,12-13,17-18H,5-6,8H2,1-4H3/t9-,12-,13?,15+/m1/s1
• InChIKey: DBDGFZLAYDIKSV-ZGEJAQKFSA-N

Nardosinonediol: Overview and Procurement

Nardosinonediol (CAS 20489-11-6, synonym Tetrahydronardosinon) is a nardosinane-type sesquiterpenoid isolated from the roots and rhizomes of Nardostachys jatamansi (syn. N. chinensis, Valerianaceae) [1]. With a molecular formula of C₁₅H₂₄O₃ and exact mass of 252.17 Da, this dihydroxylated naphthalenone derivative is one of three predominant bioactive constituents consistently co-identified alongside nardosinone and desoxo-narchinol A as quality markers (Q-markers) for N. jatamansi-derived preparations [2]. Unlike its co-occurring analogs, nardosinonediol exhibits a functionally divergent pharmacological profile centered on serotonin transporter (SERT) inhibition and cardioprotective activity, positioning it as a mechanistically distinct tool compound within the nardosinane chemical space [3].

• [1] Itokawa H, Masuyama K, Morita H, Takeya K. Cytotoxic sesquiterpenes from Nardostachys chinensis. Chem Pharm Bull (Tokyo). 1993;41(6):1183-1184. doi:10.1248/cpb.41.1183 View Source
• [2] Xue BX, Liu XJ, Duan CY, et al. Quality markers based on chromatographic fingerprinting and anti-neuroinflammatory screening: A spectrum–effect correlation for Nardostachys jatamansi DC. with anti-neuroinflammatory potential. Research Square [Preprint]. 2024. doi:10.21203/rs.3.rs-3698597/v1 View Source
• [3] Le VNH, Zhao Y, Cho CW, et al. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B. 2018;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003 View Source

Why Nardosinonediol Cannot Be Substituted

Despite sharing a common plant origin and sesquiterpenoid backbone, nardosinonediol, nardosinone, and desoxo-narchinol A exhibit fundamentally divergent pharmacological directions that preclude generic interchange. Desoxo-narchinol A acts as a SERT enhancer and primarily targets inflammatory cascades (IC₅₀ 3.48 μM against LPS-induced NO in BV2 cells) [1], whereas nardosinonediol functions as a SERT inhibitor with antidepressant and cardioprotective activity [2]. Nardosinone, while anti-neuroinflammatory, is documented to be photosensitive and thermally labile, degrading at temperatures above 40 °C via a pathway that proceeds through nardosinonediol as the initial intermediate [3][4]. Furthermore, an optimized HPLC-UV quality control method has demonstrated that nardosinone alone is insufficient to represent the complex matrix of Nardostachyos Radix et Rhizoma, necessitating simultaneous determination of all three sesquiterpenes for adequate quality coverage [5]. These orthogonal activity profiles, divergent molecular targets, and distinct stability characteristics mean that substituting one congener for another will introduce uncontrolled variables in any experimental or analytical context.

• [1] Yoon CS, Kim DC, Park JS, et al. Anti-neuroinflammatory effects of sesquiterpenoids isolated from Nardostachys jatamansi. Bioorg Med Chem Lett. 2018;28(2):140-144. doi:10.1016/j.bmcl.2017.11.041 View Source
• [2] Chen YP, Ying SS, Zheng HH, et al. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal. Sci Rep. 2017;7:15183. doi:10.1038/s41598-017-15483-6 View Source
• [3] Liu M, Xue J, Cao Y, et al. Degradation profiling of nardosinone at high temperature and in simulated gastric and intestinal fluids. Molecules. 2023;28(14):5382. doi:10.3390/molecules28145382 View Source
• [4] Liu GL, Liu Y, Shi JL, et al. Study on stability of nardosinone. Chin J Pharm Anal. 2015;35(2):360-363. View Source
• [5] Khong TQ, Na M, Kim K, Kang J. An optimized HPLC-UV method for quantitatively determining sesquiterpenes in Nardostachyos Radix et Rhizoma. J Chromatogr Sci. 2018;56(2):108-114. doi:10.1093/chromsci/bmx091 View Source

Nardosinonediol Differentiation Evidence

Oral Pharmacokinetics: ND vs. Desoxo-Narchinol A

In a direct head-to-head pharmacokinetic study, pure nardosinonediol (ND) and pure desoxo-narchinol A (DA) were separately administered orally to rats and their plasma concentrations quantified by a validated LC-MS/MS method (LLOQ 5 ng/mL) [1]. ND exhibited a shorter Tmax of 5.00 min compared to 7.50 min for DA, indicating more rapid gastrointestinal absorption. In terms of systemic exposure, ND yielded an AUC₀–∞ of 6.42 μg·min/mL, approximately 24.3-fold lower than DA at 156.34 μg·min/mL. When administered as part of the crude Nardostachyos Radix et Rhizoma extract, the trends persisted: ND Tmax 5.83 min vs. DA Tmax 8.33 min, and ND AUC 4.15 vs. DA AUC 133.90 μg·min/mL. The markedly lower systemic exposure of ND, despite faster absorption, has direct implications for dosing regimen design in in vivo pharmacology studies.

Evidence Dimension	Oral pharmacokinetic parameters (Tmax and AUC₀–∞) in rat plasma
Target Compound Data	ND (pure): Tmax = 5.00 min; AUC₀–∞ = 6.42 μg·min/mL. ND (in extract): Tmax = 5.83 min; AUC₀–∞ = 4.15 μg·min/mL
Comparator Or Baseline	DA (pure): Tmax = 7.50 min; AUC₀–∞ = 156.34 μg·min/mL. DA (in extract): Tmax = 8.33 min; AUC₀–∞ = 133.90 μg·min/mL
Quantified Difference	ND Tmax is 2.50 min faster (pure); ND AUC is ~24.3-fold lower (pure) and ~32.3-fold lower (extract) vs. DA
Conditions	Oral administration to rats; plasma quantified by LC-MS/MS with SPE; ZORBAX Extend C18 column (2.1 × 50 mm, 3.5 μm); gradient elution with acetonitrile/0.1% formic acid

Why This Matters

For researchers planning in vivo experiments, ND requires consideration of its faster absorption but substantially lower systemic exposure relative to DA, which directly impacts dosing frequency and route selection.

• [1] Le VNH, Zhao Y, Cho CW, et al. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B. 2018;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003 View Source

Opposing SERT Modulation: Inhibition vs. Enhancement

In a comprehensive SERT-regulating screen of 40 sesquiterpenoids (including six new aristolane-type and six new nardosinane-type compounds) isolated from N. chinensis, eleven compounds were identified as potential SERT-targeting scaffolds [1]. Among these, nardosinonediol was classified as a SERT inhibitor (reducing serotonin reuptake) and has been independently described to exert antidepressant effects via serotonin level regulation . In stark contrast, desoxo-narchinol A—a nardosinane-type congener from the same plant—potently enhanced SERT activity instead. While kanshone C (aristolane-type) was reported as the strongest SERT inhibitor and desoxo-narchinol A as the strongest enhancer in the panel, nardosinonediol occupies a distinct functional niche as a naturally occurring SERT inhibitor. Specific IC₅₀ values for nardosinonediol at SERT have not yet been published in the peer-reviewed literature ; the differentiation is therefore directional and target-mechanism-based rather than potency-ranked.

Evidence Dimension	Direction of SERT modulation (inhibition vs. enhancement)
Target Compound Data	Nardosinonediol: SERT inhibitor (serotonin reuptake inhibition); antidepressant activity reported in pharmacological profiling
Comparator Or Baseline	Desoxo-narchinol A: SERT enhancer (potently increases SERT activity); anti-inflammatory activity profile. Kanshone C: strongest SERT inhibitor in the same screening panel
Quantified Difference	Opposite directional effect on SERT (inhibition vs. enhancement); quantitative IC₅₀ rank-order data for individual compounds not disclosed in the primary publication
Conditions	High-content in vitro SERT functional assay using isolated sesquiterpenoids from N. chinensis roots and rhizomes

Why This Matters

Selecting nardosinonediol vs. desoxo-narchinol A for neurological research determines whether the experimental system will experience reduced or enhanced serotonin reuptake—a critical binary choice for target-based screening and mechanistic studies.

• [1] Chen YP, Ying SS, Zheng HH, et al. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal. Sci Rep. 2017;7:15183. doi:10.1038/s41598-017-15483-6 View Source

Melanogenesis Inhibition: Potency vs. Desoxo-Narchinol A

In a direct comparative study using α-MSH-stimulated B16F10 murine melanoma cells, nardosinonediol (ND) at 1 µM reduced melanin content to 0.90 ± 0.10% of control and inhibited tyrosinase activity to 0.89 ± 0.28% [1]. Desoxo-narchinol A (DA), tested at a 10-fold higher concentration of 10 µM, achieved melanin reduction to only 1.46 ± 0.19% and tyrosinase inhibition to 1.05 ± 0.05%. This represents approximately 1.6-fold greater melanin suppression by ND at one-tenth the molar concentration, and 1.2-fold greater tyrosinase inhibition, establishing a clear potency advantage for nardosinonediol in this melanogenesis model. Both compounds were subsequently selected as dual quality markers (Q-markers) for the aqueous extract of N. jatamansi, with validated content ranges of 2.382–9.051 mg/g (DA) and 0.931–4.218 mg/g (ND) across 38 commercial batches [1].

Evidence Dimension	Melanin content reduction and tyrosinase activity inhibition in B16F10 cells
Target Compound Data	ND (1 µM): Melanin content = 0.90 ± 0.10%; Tyrosinase activity = 0.89 ± 0.28%
Comparator Or Baseline	DA (10 µM): Melanin content = 1.46 ± 0.19%; Tyrosinase activity = 1.05 ± 0.05%. AENJ extract (100 µg/mL): Melanin = 1.27 ± 0.21%; Tyrosinase = 1.29 ± 0.38%
Quantified Difference	ND at 1 µM achieves ~1.6× greater melanin reduction and ~1.2× greater tyrosinase inhibition vs. DA at 10 µM (10-fold lower concentration of ND used)
Conditions	α-MSH-induced B16F10 murine melanoma cells; UHPLC-DAD/QTOF-MS characterization; 38-batch fingerprint similarity > 0.939

Why This Matters

For cosmeceutical or dermatological research programs targeting melanogenesis, nardosinonediol offers superior per-molar potency compared to desoxo-narchinol A, enabling lower-dose experimental designs and potentially cleaner selectivity profiles.

• [1] Wang RR, et al. Characterization and determination of the major constituents in whitening-potential aqueous extract of Nardostachys jatamansi DC. J Pharm Biomed Anal. 2026;269:117254. doi:10.1016/j.jpba.2025.117254 View Source

Q-Marker Validation for Neuroinflammation

A spectrum–effect correlation study integrating UPLC–PDA chromatographic fingerprinting with anti-neuroinflammatory activity (NO production inhibition in BV-2 microglial cells) identified ten peaks correlated with bioactivity, of which seven were structurally confirmed and validated [1]. Among these, nardosinone, desoxo-narchinol A, and nardosinonediol emerged as the three major active constituents and designated key Q-markers for the anti-neuroinflammatory fraction NJ_1A [1][2]. This triangulation—combining chromatographic, statistical (Pearson correlation, grey correlation analysis, partial least squares regression), and pharmacological validation—establishes nardosinonediol as an analytically indispensable marker. Notably, the fingerprint similarity and nardosinone content were found to decrease progressively with storage time, underscoring the importance of monitoring all three Q-markers, not nardosinone alone, for quality assurance [1].

Evidence Dimension	Identification as key quality marker (Q-marker) for anti-neuroinflammatory activity
Target Compound Data	Nardosinonediol: confirmed as one of three key Q-markers; anti-neuroinflammatory activity validated in BV-2 cells
Comparator Or Baseline	Nardosinone and desoxo-narchinol A: co-identified as the other two key Q-markers. Nardosinone alone is the current Chinese Pharmacopoeia marker compound, deemed insufficient for comprehensive quality control
Quantified Difference	Three-marker panel provides superior quality discrimination vs. single-marker (nardosinone) approach; ND content in raw material ranges 0.931–4.218 mg/g
Conditions	UPLC–PDA fingerprinting of NJ_1A fraction; NO production inhibition in LPS-stimulated BV-2 cells; Pearson, GCA, and PLSR modeling

Why This Matters

For analytical laboratories and quality control departments, nardosinonediol must be included in any HPLC/UHPLC method intended for comprehensive authentication or batch-to-batch consistency assessment of N. jatamansi-derived products.

• [1] Xue BX, Liu XJ, Duan CY, et al. Quality markers based on chromatographic fingerprinting and anti-neuroinflammatory screening: A spectrum–effect correlation for Nardostachys jatamansi DC. with anti-neuroinflammatory potential. Research Square [Preprint]. 2024. doi:10.21203/rs.3.rs-3698597/v1 View Source
• [2] Khong TQ, Na M, Kim K, Kang J. An optimized HPLC-UV method for quantitatively determining sesquiterpenes in Nardostachyos Radix et Rhizoma. J Chromatogr Sci. 2018;56(2):108-114. doi:10.1093/chromsci/bmx091 View Source

Key Intermediate in Nardosinone Degradation

A forced degradation study of nardosinone under boiling water reflux identified four major degradation products: 2-deoxokanshone M (64.23%), 2-deoxokanshone L (1.10%), desoxo-narchinol A (2.17%), and isonardosinone (3.44%) [1]. The proposed degradation pathway positions nardosinonediol as the initial key intermediate, which subsequently undergoes peroxy ring-opening, keto–enol tautomerization, oxidation, isopropyl cleavage, and pinacol rearrangement to yield the observed products [1]. Complementary stability data show that nardosinone in solid state degrades to 92.19% under light exposure over 10 days and requires storage below 40 °C with protection from light [2]. While direct stability data for nardosinonediol itself are not published in a comparable head-to-head format, its role as the first degradation intermediate establishes a metabolic and chemical relationship that is critical for analytical method development: any HPLC method monitoring nardosinone must also resolve nardosinonediol to avoid co-elution or misidentification of degradation artifacts [1].

Evidence Dimension	Chemical stability and degradation pathway role
Target Compound Data	Nardosinonediol: proposed as the initial intermediate in nardosinone degradation cascade; no independent forced-degradation data published
Comparator Or Baseline	Nardosinone: degrades under boiling water to four products (total ~71% accounted); solid-state light degradation to 92.19% over 10 days; solution t₉₀ = 73.18 h at room temperature, 1621.22 h at 4 °C; requires storage below 40 °C, protected from light, pH 7–12
Quantified Difference	Nardosinone is thermally and photolytically labile; nardosinonediol is structurally positioned as the entry point to its degradation cascade
Conditions	Boiling water reflux; solid-state high temperature (60 °C), high humidity, and light exposure (10 days); ethanol solution stability at room temperature and 4 °C

Why This Matters

For analytical chemists developing stability-indicating methods or conducting forced degradation studies, nardosinonediol must be included as a reference standard because it is the gateway intermediate linking intact nardosinone to its degradation product profile.

• [1] Liu M, Xue J, Cao Y, et al. Degradation profiling of nardosinone at high temperature and in simulated gastric and intestinal fluids. Molecules. 2023;28(14):5382. doi:10.3390/molecules28145382 View Source
• [2] Liu GL, Liu Y, Shi JL, et al. Study on stability of nardosinone. Chin J Pharm Anal. 2015;35(2):360-363. View Source

Nardosinonediol Application Scenarios

SERT-Targeted Antidepressant Screening

Nardosinonediol is the appropriate selection when the research objective requires SERT inhibition rather than SERT enhancement or anti-inflammatory mechanisms [1]. Its demonstrated antidepressant pharmacological profile—coupled with rapid oral absorption (Tmax 5.00 min in rats) [2]—makes it suitable for in vivo behavioral pharmacology studies (e.g., forced swim test, tail suspension test) where serotonergic modulation is the hypothesized mechanism. Researchers should not substitute desoxo-narchinol A, which enhances rather than inhibits SERT and would confound target-based interpretation [1].

Melanogenesis Inhibition & Cosmeceutical Development

For dermatological research programs evaluating natural product-derived skin whitening agents, nardosinonediol demonstrates superior per-molar potency compared to desoxo-narchinol A in B16F10 melanoma cells [1]. At 1 µM, ND achieves greater melanin suppression (0.90 ± 0.10%) than DA at 10 µM (1.46 ± 0.19%), along with stronger tyrosinase inhibition [1]. This potency advantage at low micromolar concentrations supports its prioritization in structure–activity relationship (SAR) campaigns, formulation studies, and content standardization protocols for N. jatamansi-derived cosmeceutical extracts.

Multi-Component QC & Regulatory Standardization

Current Chinese Pharmacopoeia methods relying on nardosinone as a single marker compound are demonstrably insufficient for comprehensive quality assessment of N. jatamansi [1][2]. Nardosinonediol is an analytically mandatory Q-marker alongside nardosinone and desoxo-narchinol A, validated through spectrum–effect correlation against anti-neuroinflammatory activity [2]. Any HPLC/UHPLC method intended for pharmacopoeial monograph development, batch release testing, or supply chain authentication must include nardosinonediol as a quantified reference standard. Its content in raw material (0.931–4.218 mg/g across 38 batches) provides a practical specification range.

Forced Degradation & Stability Method Development

Because nardosinonediol is the initial intermediate in the chemical degradation cascade of nardosinone under thermal stress and in simulated gastric fluid [1], any stability-indicating analytical method for nardosinone or N. jatamansi formulations must include nardosinonediol as a resolved peak to distinguish intact nardosinone from its primary degradation product [1][2]. Procurement of high-purity nardosinonediol reference standard (HPLC ≥ 98%) is essential for peak identification, system suitability testing, and degradation product quantitation in ICH-compliant stability studies.

• [1] Chen YP, Ying SS, Zheng HH, et al. Novel serotonin transporter regulators: Natural aristolane- and nardosinane- types of sesquiterpenoids from Nardostachys chinensis Batal. Sci Rep. 2017;7:15183. doi:10.1038/s41598-017-15483-6 View Source
• [2] Le VNH, Zhao Y, Cho CW, et al. Pharmacokinetic study comparing pure desoxo-narchinol A and nardosinonediol with extracts from Nardostachys jatamansi. J Chromatogr B. 2018;1102-1103:152-158. doi:10.1016/j.jchromb.2018.10.003 View Source